![molecular formula C17H17N5OS B2860221 N-[1-(2-ethyl-1,3-benzothiazole-6-carbonyl)azetidin-3-yl]pyridazin-3-amine CAS No. 2097900-95-1](/img/structure/B2860221.png)
N-[1-(2-ethyl-1,3-benzothiazole-6-carbonyl)azetidin-3-yl]pyridazin-3-amine
Overview
Description
“N-[1-(2-ethyl-1,3-benzothiazole-6-carbonyl)azetidin-3-yl]pyridazin-3-amine” is a complex organic compound. It contains a benzothiazole moiety, which is a bicyclic system consisting of a benzene ring fused to a thiazole ring . Benzothiazole derivatives have been found to exhibit a broad spectrum of biological effects, making them promising candidates for drug development .
Molecular Structure Analysis
The molecular structure of benzothiazole derivatives can be confirmed through spectrogram verification . The amidic hydrogen (acceptor) (N-H…N) forms a strong intramolecular hydrogen bond with the nitrogen atom of the triazole ring (donor), resulting in a deshielded proton for the amide moiety in 1 H NMR .Chemical Reactions Analysis
The chemical reactions involving benzothiazole derivatives are diverse, depending on the specific derivative and the conditions under which the reactions are carried out . The specific chemical reactions for “N-[1-(2-ethyl-1,3-benzothiazole-6-carbonyl)azetidin-3-yl]pyridazin-3-amine” are not detailed in the retrieved papers.Physical And Chemical Properties Analysis
The physical and chemical properties of benzothiazole derivatives can be characterized by techniques such as nuclear magnetic resonance (NMR), liquid chromatograph-mass spectrometer (LC-MS), and high-performance liquid chromatography (HPLC) . The specific physical and chemical properties for “N-[1-(2-ethyl-1,3-benzothiazole-6-carbonyl)azetidin-3-yl]pyridazin-3-amine” are not detailed in the retrieved papers.Scientific Research Applications
Anticancer Agent
Benzothiazole derivatives, such as the compound , have shown promise as potential anticancer agents . They have been found to significantly inhibit the proliferation of various cancer cell lines, including human epidermoid carcinoma (A431) and human non-small cell lung cancer (A549, H1299) .
Anti-inflammatory Agent
In addition to their anticancer properties, benzothiazole derivatives also exhibit anti-inflammatory effects . They have been shown to decrease the activity of inflammatory factors IL-6 and TNF-α .
Apoptosis Inducer
The compound has been found to induce apoptosis in cancer cells . At certain concentrations, it exhibits pro-apoptotic effects, leading to programmed cell death .
Cell Cycle Arrest
The compound has been shown to induce cell cycle arrest in A549 and A431 cells . This means it can halt the division and growth of these cancer cells .
Inhibitor of Cell Migration
The compound has been found to hinder cell migration . This could potentially prevent the spread of cancer cells to other parts of the body .
Anti-tubercular Agent
Benzothiazole derivatives have also been studied for their anti-tubercular properties . They have shown better inhibition potency against M. tuberculosis compared to standard reference drugs .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
(2-ethyl-1,3-benzothiazol-6-yl)-[3-(pyridazin-3-ylamino)azetidin-1-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5OS/c1-2-16-20-13-6-5-11(8-14(13)24-16)17(23)22-9-12(10-22)19-15-4-3-7-18-21-15/h3-8,12H,2,9-10H2,1H3,(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JIVXADXQZMCFOQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC2=C(S1)C=C(C=C2)C(=O)N3CC(C3)NC4=NN=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(2-ethyl-1,3-benzothiazole-6-carbonyl)azetidin-3-yl]pyridazin-3-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(Z)-N-(6-acetamido-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)benzo[d]thiazole-2-carboxamide](/img/structure/B2860138.png)
![2-chloro-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-5-nitrobenzamide](/img/structure/B2860142.png)
![N-(2-methyl-1,3-dioxoisoindolin-5-yl)benzo[d]thiazole-6-carboxamide](/img/structure/B2860145.png)
![[2-(1H-1,2,4-triazol-1-yl)pyridin-4-yl]methanamine](/img/structure/B2860147.png)
![1,7-dimethyl-9-(4-methylphenyl)-3-(2-oxopropyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione](/img/structure/B2860154.png)
